Cas no 61582-11-4 (1,3,5-Triazine-2(1H)-thione, tetrahydro-4,6-bis(4-methoxyphenyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, tetrahydro-4,6-bis(4-methoxyphenyl)-
• CAS No: 61582-11-4
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 473967
• PubChem ID: 13127001
• Update Time: 2025-04-19

1,3,5-Triazine-2(1H)-thione, tetrahydro-4,6-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, tetrahydro-4,6-bis(4-methoxyphenyl)-
• 4,6-bis(4-methoxyphenyl)-1,3,5-triazinane-2-thione
• DTXSID80520150
• 61582-11-4

• Inchi： 1S/C17H19N3O2S/c1-21-13-7-3-11(4-8-13)15-18-16(20-17(23)19-15)12-5-9-14(22-2)10-6-12/h3-10,15-16,18H,1-2H3,(H2,19,20,23)
• InChI Key： HHAKQVGCBURIAE-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=CC(=CC=2)OC)NC(C2C=CC(=CC=2)OC)N1

Computed Properties

• Exact Mass: 329.11997
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 54.55